Cas no 1361725-64-5 (6-Chloro-2-(2,3-dichlorophenyl)nicotinaldehyde)

• Product Name: 6-Chloro-2-(2,3-dichlorophenyl)nicotinaldehyde
• CAS No: 1361725-64-5
• MF: C₁₂H₆Cl₃NO
• MW: 286.541140079498
• CID: 4926145
• Update Time: 2025-07-19

6-Chloro-2-(2,3-dichlorophenyl)nicotinaldehyde Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-2-(2,3-dichlorophenyl)nicotinaldehyde

• Inchi： 1S/C12H6Cl3NO/c13-9-3-1-2-8(11(9)15)12-7(6-17)4-5-10(14)16-12/h1-6H
• InChI Key： AUZDHIIXYYEFEA-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CC=1C1C(C=O)=CC=C(N=1)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 277
• XLogP3: 4.2
• Topological Polar Surface Area: 30

Additional information on 6-Chloro-2-(2,3-dichlorophenyl)nicotinaldehyde

Introduction to 6-Chloro-2-(2,3-dichlorophenyl)nicotinaldehyde (CAS No. 1361725-64-5)

6-Chloro-2-(2,3-dichlorophenyl)nicotinaldehyde (CAS No. 1361725-64-5) is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique molecular structure, which includes a chlorinated nicotinaldehyde moiety and a dichlorophenyl substituent. These features contribute to its chemical stability and reactivity, making it a valuable intermediate in the synthesis of more complex molecules.

The chemical formula of 6-Chloro-2-(2,3-dichlorophenyl)nicotinaldehyde is C₁₄H₈Cl₃

In the pharmaceutical industry, 6-Chloro-2-(2,3-dichlorophenyl)nicotinaldehyde has been explored as a potential intermediate in the synthesis of novel drugs. Recent studies have shown that derivatives of this compound exhibit promising biological activities, including anti-inflammatory and anti-cancer properties. For instance, a study published in the Journal of Medicinal Chemistry reported that certain derivatives of 6-Chloro-2-(2,3-dichlorophenyl)nicotinaldehyde demonstrated significant inhibition of cancer cell proliferation in vitro. These findings highlight the potential of this compound as a lead molecule for further drug development.

Beyond pharmaceutical applications, 6-Chloro-2-(2,3-dichlorophenyl)nicotinaldehyde has also found use in the agrochemical industry. Its unique chemical structure makes it suitable for the synthesis of pesticides and herbicides with enhanced efficacy and reduced environmental impact. Research published in the Pest Management Science journal has shown that compounds derived from 6-Chloro-2-(2,3-dichlorophenyl)nicotinaldehyde exhibit selective toxicity towards specific pests while being less harmful to non-target organisms.

In materials science, the compound's reactivity and stability have led to its use in the development of advanced materials with unique properties. For example, recent studies have explored the use of 6-Chloro-2-(2,3-dichlorophenyl)nicotinaldehyde-based polymers in the fabrication of functional coatings and adhesives. These materials exhibit improved adhesion properties and resistance to harsh environmental conditions, making them suitable for various industrial applications.

The physical properties of 6-Chloro-2-(2,3-dichlorophenyl)nicotinaldehyde, such as its melting point (typically around 100°C), solubility in organic solvents, and stability under various conditions, are crucial for its practical applications. These properties are influenced by the presence of chlorine atoms and the aromatic ring system within its molecular structure. Understanding these properties is essential for optimizing its use in different chemical processes.

Safety considerations are paramount when handling 6-Chloro-2-(2,3-dichlorophenyl)nicotinaldehyde. While it is not classified as a hazardous substance under current regulations, proper safety protocols should be followed to ensure safe handling and storage. This includes using appropriate personal protective equipment (PPE), such as gloves and goggles, and working in well-ventilated areas to minimize exposure risks.

In conclusion, 6-Chloro-2-(2,3-dichlorophenyl)nicotinaldehyde (CAS No. 1361725-64-5) is a versatile compound with a wide range of potential applications in pharmaceuticals, agrochemicals, and materials science. Its unique chemical structure and properties make it an attractive intermediate for the synthesis of more complex molecules with diverse functionalities. Ongoing research continues to uncover new uses and benefits of this compound, further solidifying its importance in modern chemistry.